Cas no 15775-74-3 (Progesterone-d9)

• Product Name: Progesterone-d9
• CAS No: 15775-74-3
• MF: C₂₁H₃₀O₂
• MW: 323.517161846161
• CID: 137571
• PubChem ID: 329820051
• Update Time: 2025-05-21

Progesterone-d9 Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione-2,2,4,6,6,17,21,21,21-d9(9CI)
• PROGESTERONE-2,2,4,6,6,17ALPHA,21,21,21-D9
• Progesterone-2,2,4,6,17α,21,21,21-d9
• Progesterone-d9
• Progesterone-D9 solution
• 2,2,4,5-tetramethyl-4-hexen-3-one
• 2,2,4,5-Tetramethyl-hex-4-en-3-on
• 2,2,4,5-tetramethyl-hex-4-en-3-one
• 2,2,4,6,6,16,16-Heptadeuterio-androst-4-en-3,17-dion
• 2,2,4,6,6,16,16-heptadeuterio-androst-4-ene-3,17-dione
• 2,2,4,6,6,17,21,21,21-nonadeuterio-pregn-4-ene-3,20-dione
• 4-Hexen-3-one, 2,2,4,5-tetramethyl-
• AGN-PC-005B97
• CTK0A7717
• progesterone-2,2,4,6,6,17,21,21,21-d9
• F91264
• CIDR-d9
• SCHEMBL3917040
• J-009447
• Corlutin-d9
• (8S,9S,10R,13S,14S,17S)-2,2,4,6,6,17-hexadeuterio-10,13-dimethyl-17-(2,2,2-trideuterioacetyl)-7,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• CS-0092390
• Pregn-4-ene-3,20-dione-2,2,4,6,6,17,21,21,21-d9; Progesterone-2,2,4,6,6,17,21,21,21-d9 (8CI); 2,2,4,6,6,17,21,21,21-d9-Progesterone
• DTXSID701347286
• Pregn-4-ene-3,20-dione D9
• Progesterone D9 100 microg/mL in Acetonitrile
• HY-N0437S
• 15775-74-3
• Progesterone-2,2,4,6,6,17alpha,21,21,21-d9, 98 atom % D, 98% (CP)
• Progesterone D9
• Pregn-4-ene-3,20-dione-2,2,4,6,6,17,21,21,21-d9
• 1ST000266

• MDL： MFCD01317491
• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12,16-19H,4-11H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1/i1D3,4D2,8D2,12D,17D
• InChI Key： RJKFOVLPORLFTN-PQIPVKAESA-N
• SMILES： O=C(C([2H])([2H])[2H])[C@@]1([2H])CC[C@H]2[C@@H]3CC([2H])([2H])C4=C([2H])C(C([2H])([2H])C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 323.281
• Monoisotopic Mass: 323.281
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Melting Point: 128-132 °C
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• PSA: 34.14000
• LogP: 4.72350
• Color/Form: 100 μg/mL in acetonitrile

Progesterone-d9 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H332-H319
• Warning Statement： P210-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3 / PGII
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Progesterone-d9

Latest Research Insights on Progesterone-d9 (CAS: 15775-74-3) in Chemical Biomedicine

Progesterone-d9, a deuterium-labeled analog of progesterone (CAS: 15775-74-3), has gained significant attention in recent biomedical research due to its utility as an internal standard in mass spectrometry-based assays. This stable isotope-labeled compound enables precise quantification of endogenous progesterone levels in complex biological matrices, facilitating advancements in endocrinology, reproductive health, and pharmaceutical development. Recent studies have explored its applications in pharmacokinetic studies, biomarker discovery, and therapeutic monitoring.

A 2023 study published in Analytical and Bioanalytical Chemistry demonstrated the superior performance of Progesterone-d9 in LC-MS/MS assays for progesterone quantification, showing less than 2% isotopic interference and excellent stability under various storage conditions. The research highlighted its critical role in achieving method validation parameters per FDA guidelines, particularly for clinical trials involving hormonal therapies. The deuterium labeling at nine positions (d9) provides optimal mass separation from endogenous progesterone while maintaining nearly identical chromatographic behavior.

Emerging applications in neurosteroid research have revealed novel insights. A multi-center investigation published in Journal of Neurochemistry (2024) utilized Progesterone-d9 to track blood-brain barrier penetration of progesterone metabolites, uncovering previously unknown transport mechanisms. The study employed advanced microdialysis techniques coupled with ultra-high sensitivity mass spectrometry, where the deuterated standard proved essential for distinguishing exogenous from endogenous compounds in neural tissues.

Manufacturing advancements have also been reported for 15775-74-3. A recent patent (WO202318765A1) describes an improved synthetic route for Progesterone-d9 with 99.5% isotopic purity, addressing previous challenges in large-scale production. The new methodology reduces heavy isotope scrambling during synthesis and improves yield by 40% compared to traditional routes, potentially lowering costs for research and diagnostic applications.

In therapeutic monitoring, a 2024 clinical study in Clinical Pharmacokinetics established reference ranges for progesterone replacement therapy using Progesterone-d9-based assays across diverse patient populations. The research identified significant inter-individual variability in progesterone metabolism that could inform personalized dosing regimens, particularly in assisted reproduction and menopausal hormone therapy.

Future research directions appear focused on expanding the applications of 15775-74-3 in novel diagnostic platforms. Preliminary data from ongoing studies suggest potential utility in liquid biopsy approaches for gynecological cancers, where Progesterone-d9 could enable more sensitive detection of hormonal biomarkers. Additionally, its use in environmental monitoring of endocrine disruptors is being explored, leveraging its stability for long-term ecological studies.